Cas no 78440-45-6 (3-(benzenesulfonyl)-2H-chromen-2-one)

• Product Name: 3-(benzenesulfonyl)-2H-chromen-2-one
• CAS No: 78440-45-6
• MF: C₁₅H₁₀O₄S
• MW: 286.302503108978
• MDL: MFCD00111857
• CID: 1793646
• PubChem ID: 356315
• Update Time: 2025-04-21

3-(benzenesulfonyl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one, 3-(phenylsulfonyl)-
• 3-(benzenesulfonyl)-2H-chromen-2-one
• STL167820
• Oprea1_222992
• SCHEMBL20435590
• SR-01000632915-1
• F1601-0339
• AKOS005366770
• BS-5184
• HMS1430I07
• IFLab1_006447
• 3-(benzenesulfonyl)chromen-2-one
• NSC611672
• 3-phenylsulfonylcoumarin
• 78440-45-6
• 3-(phenylsulfonyl)-2H-chromen-2-one
• NSC-611672
• CCG-29663

• MDL： MFCD00111857
• Inchi： 1S/C15H10O4S/c16-15-14(10-11-6-4-5-9-13(11)19-15)20(17,18)12-7-2-1-3-8-12/h1-10H
• InChI Key： BAAOATZUIZTXHO-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C(=O)OC2C=CC=CC=2C=1)(=O)=O

Computed Properties

• Exact Mass: 286.02997997g/mol
• Monoisotopic Mass: 286.02997997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68.8Ų